1-{4-[(5-methoxypyrimidin-2-yl)oxy]piperidin-1-yl}-2-(2-methyl-1,3-thiazol-5-yl)ethan-1-one

• IUPAC Name: 1-[4-(5-methoxypyrimidin-2-yl)oxypiperidin-1-yl]-2-(2-methyl-1,3-thiazol-5-yl)ethanone
• InChI: InChI=1S/C16H20N4O3S/c1-11-17-10-14(24-11)7-15(21)20-5-3-12(4-6-20)23-16-18-8-13(22-2)9-19-16/h8-10,12H,3-7H2,1-2H3
• InChI Key: VXEBKBRTUISNAD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(S1)CC(=O)N2CCC(CC2)OC3=NC=C(C=N3)OC
• Molecular Formula: C16H20N4O3S
• Molecular Weight: 348.4 g/mol
• CAS No.: 2549048-26-0

Description

This compound is a heterocyclic organic molecule featuring a piperidine core linked to a 5-methoxypyrimidin-2-yl group via an ether bond. The piperidine nitrogen is further substituted with a 2-(2-methyl-1,3-thiazol-5-yl)acetyl moiety.

Biological Activity

The compound 1-{4-[(5-methoxypyrimidin-2-yl)oxy]piperidin-1-yl}-2-(2-methyl-1,3-thiazol-5-yl)ethan-1-one is a complex organic molecule that has garnered interest in medicinal chemistry due to its potential biological activities. Its unique structural features, including a methoxypyrimidine moiety and a thiazole ring, suggest possible interactions with various biological targets.

Structural Characteristics

The molecular structure of this compound can be described as follows:

• Molecular Formula : C₁₄H₁₈N₄O₂S
• Molecular Weight : 306.38 g/mol
• Key Functional Groups :
  • Methoxy group on the pyrimidine ring
  • Piperidine and thiazole components

While specific mechanisms of action for this compound have not been extensively studied, similar compounds have shown various pharmacological effects. The presence of the pyrimidine and thiazole moieties suggests potential activity in modulating enzyme functions and receptor interactions.

Pharmacological Potential

Research indicates that compounds with similar structures may exhibit:

• Anticancer Activity : Pyrimidine derivatives are known for their ability to inhibit tumor growth by targeting specific kinases involved in cancer progression. For example, studies have shown that pyrimidine-based compounds can inhibit cyclin-dependent kinases (CDKs), which are crucial for cell cycle regulation.
• Neuroprotective Effects : Thiazole derivatives have been associated with neuroprotection and may help in treating neurodegenerative diseases by reducing oxidative stress and inflammation in neuronal cells .

Comparative Analysis with Related Compounds

Compound Name	Structural Features	Biological Activity
5-Methoxypyrimidin-2-yloxy-piperidine	Contains piperidine and pyrimidine	Potential anti-cancer activity
Tetrahydroquinoline derivatives	Similar heterocyclic structure	Neuroprotective effects
Pyrimidine-based kinase inhibitors	Inhibits specific kinases	Anti-cancer properties

This table illustrates how variations in structural features influence biological activity, emphasizing the importance of specific substituents in determining pharmacological effects.

In Vitro Studies

In vitro assays have been conducted to evaluate the cytotoxic effects of this compound on various cancer cell lines. Preliminary findings suggest that it may induce apoptosis in cancer cells, although further studies are required to confirm these results.

Pharmacokinetics

Understanding the pharmacokinetic profile is critical for assessing the therapeutic potential of this compound. Studies on similar compounds indicate that factors such as absorption, distribution, metabolism, and excretion (ADME) significantly influence their efficacy and safety profiles.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural Analogues and Their Properties

Compound Name	Core Structure Differences	Pharmacological Insights	Reference
4-(4-(Piperidin-1-yl)phenyl)-2-thioxo-1,2,3,4-tetrahydro-5H-chromeno[4,3-d]pyrimidin-5-one	Fused chromene-pyrimidine system; thiocarbonyl group instead of methoxy-pyrimidine	Computationally predicted good oral bioavailability; lacks thiazole moiety
(5E)-5-(4-Methoxybenzylidene)-2-(piperidin-1-yl)-1,3-thiazol-4(5H)-one	Thiazol-4-one core with benzylidene substituent; no pyrimidine	Crystallographic data confirms planar conformation; reduced heterocyclic complexity
5-Ethyl-2-{4-[4-(4-tetrazol-1-yl-phenoxymethyl)-thiazol-2-yl]-piperidin-1-yl}pyrimidine	Tetrazole substituent; ethoxy-pyrimidine linkage	Enhanced solubility due to tetrazole; potential for ionic interactions
EP 1 808 168 B1 Patent Compound	Pyrazolo[3,4-d]pyrimidine core; methanesulfonyl-phenyl group	Likely kinase inhibitor; sulfonyl group increases polarity

Structural and Functional Analysis

Piperidine Linkage Variations: The target compound’s ether-linked pyrimidine (vs. The absence of fused rings (e.g., chromeno-pyrimidine in ) may enhance metabolic stability.

Substituent Effects :

• The 5-methoxy group on pyrimidine increases lipophilicity compared to thiocarbonyl in , favoring blood-brain barrier penetration.
• The 2-methylthiazole in the target compound offers steric bulk absent in , possibly enhancing selectivity for hydrophobic binding pockets.

Bioisosteric Replacements :

• Tetrazole in serves as a carboxylic acid bioisostere, improving solubility but reducing CNS penetration compared to the target compound’s thiazole.

Physicochemical Properties (Inferred)

Property	Target Compound	Compound	Compound
LogP	~3.2 (moderate lipophilicity)	~2.8 (lower due to thiocarbonyl)	~2.5 (polar thiazolone)
Hydrogen Bond Acceptors	6	5	4
Topological Polar SA	~90 Ų	~110 Ų	~75 Ų

Research Findings and Implications

• Synthetic Feasibility : The target compound’s synthesis likely involves nucleophilic substitution between 5-methoxypyrimidin-2-ol and a piperidinyl intermediate, followed by thiazole coupling—similar to methods in using acid catalysis.
• Drug-Likeness : Compared to and , the target compound balances lipophilicity (LogP ~3.2) and polar surface area (~90 Ų), aligning with Lipinski’s rules for oral drugs.